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Compound of Interest

Compound Name: 5,8-Dihydro-1-naphthol

Cat. No.: B135322

Essential Safety and Handling Guide for 5,8-
Dihydro-1-naphthol

This document provides crucial safety protocols, operational procedures, and disposal plans for
the handling of 5,8-Dihydro-1-naphthol (CAS No: 27673-48-9). It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

5,8-Dihydro-1-naphthol is classified with specific hazards that necessitate careful handling.
The primary hazards identified under the Globally Harmonized System (GHS) are summarized
below. It is also noted as being toxic to aquatic life with long-lasting effects.[1]
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Hazard Class GHS Code Signal Word Hazard Statement
o ) Harmful if swallowed.
Acute Toxicity, Oral H302 Warning
[11[2][3]
Serious Eye ] Causes serious eye
o H319 Warning S
Damage/Eye Irritation irritation.[1][2]
Germ Cell ] Suspected of causing
o H341 Warning ]
Mutagenicity genetic defects.[2]
Hazardous to the Toxic to aquatic life
Aquatic Environment, H411 - with long lasting
Long-term effects.[1]

Aggregated GHS information is provided from multiple notifications to the ECHA C&L Inventory.
[11[3]

Personal Protective Equipment (PPE)

A systematic approach to personal protection, combining engineering controls and personal
protective equipment, is mandatory.

Engineering Controls:

o Ventilation: All handling of 5,8-Dihydro-1-naphthol should be conducted in a well-ventilated
area, preferably within a laboratory fume hood or another form of local exhaust ventilation to
control exposure.[4]

Personal Protective Equipment Summary:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dihydro-1-naphthol
https://store.apolloscientific.co.uk/storage/msds/OR943087_msds.pdf
https://www.echemi.com/products/pd180914100775-5-8-dihydronaphthol.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dihydro-1-naphthol
https://store.apolloscientific.co.uk/storage/msds/OR943087_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR943087_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dihydro-1-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dihydro-1-naphthol
https://www.echemi.com/products/pd180914100775-5-8-dihydronaphthol.html
https://www.benchchem.com/product/b135322?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=32283
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protection Type Routine Handling Spill or Emergency

Tightly fitting safety goggles

with side-shields conforming to
Eye/Face Protection EN 166 (EU) or NIOSH (US).

[4] A face shield may be added

for splash protection.

Tightly fitting safety goggles
and a full-face shield.[5]

Wear fire/flame resistant and ] ) ]
) ) ) Chemical resistant suit or
impervious clothing. Handle i
) ) ) ) ) coveralls. Double gloving
Skin Protection with chemical-resistant gloves ] )
o (inner and outer chemical-

(e.g., nitrile) that have been ]
) ) resistant gloves).[6]
inspected prior to use.[2][4]

] For fire-fighting or major spills,
Generally not required when ) )
) ) ) a self-contained breathing
Respiratory Protection using adequate local exhaust )
o apparatus (SCBA) is
ventilation.[7]
necessary.[2][4]

Operational Plans: Safe Handling and Storage

Handling:

Avoid all personal contact, including inhalation.[4]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling.

Use non-sparking tools to prevent ignition sources.[7]
Storage:

» Store in a tightly closed, light-resistant container.[7]

o Keep in a dry, cool, and well-ventilated place.[4]

o Recommended storage condition is refrigerated (2-8°C).[8]
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« Isolate from incompatible materials such as strong oxidizing agents and strong acids.[2][4]

Disposal Plan

Disposal of 5,8-Dihydro-1-naphthol and its contaminated packaging must be handled as
hazardous waste.

o Waste Chemical: Excess and expired materials should be offered to a licensed hazardous
material disposal company.[4] Incineration in a facility equipped with an afterburner and
scrubber is a possible disposal method.[4]

« Contaminated Packaging: Dispose of as unused product in compliance with local, state, and
federal regulations.[2][4]

o Environmental Precautions: Avoid discharge into drains, water courses, or onto the ground.

[4]

Emergency and First-Aid Procedures

Immediate medical attention is required for any exposure.[4]

Exposure Route First-Aid Measure

Remove to fresh air. If breathing is difficult, seek

Inhalation . .

medical attention.[2][4]

Immediately remove all contaminated clothing.
Skin Contact Wash skin with plenty of soap and water.

Consult a doctor if irritation develops.[2][4]

Rinse cautiously with pure water for at least 15
minutes, also under the eyelids. Remove

Eye Contact )
contact lenses if present and easy to do.

Consult a doctor.[2][4]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a doctor or Poison Control Center

immediately.[4]
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Physical and Chemical Properties

Property Value

Molecular Formula C10H100[1][9][10]

Molecular Weight 146.19 g/mol [1][9][10]

Appearance Light yellow or dark brown solid/crystals.[8]
Melting Point 56-75 °C (range from various sources)[3]
Boiling Point 120 °C at 1 Torr[3]

Flash Point ~119 °CJ3]

Storage Conditions 2-8°C, Refrigerator, Amber Vial[8]
Incompatible Materials Strong oxidizing agents, strong acids.[2][4]

Experimental Protocol: Synthesis of 5,8-Dihydro-1-
naphthol

The following is a summarized methodology for the synthesis of 5,8-Dihydro-1-naphthol via
the reduction of a-naphthol, as described in Organic Syntheses.[11]

o Setup: A three-necked flask is equipped with a stirrer, a gas inlet tube, and a dry-ice
condenser.

e Reaction Mixture: Anhydrous liquid ammonia is introduced into the flask containing a-
naphthol and anhydrous ether. The mixture is stirred rapidly.

¢ Reduction: Small pieces of lithium metal are added at a rate that prevents violent refluxing of
the ammonia. After the addition is complete, the solution is stirred for an additional 20
minutes.

e Quenching: Absolute ethanol is added dropwise to the reaction mixture.

« |solation: The ammonia is evaporated with a stream of air. The residue is dissolved in water
and extracted with ether to remove impurities.
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 Acidification: The aqueous solution is carefully acidified with concentrated hydrochloric acid.

e Product Extraction: The resulting product is extracted into ether. The ether extract is then
washed with water and dried over anhydrous sodium sulfate.

 Purification: The ether is evaporated to yield crude 5,8-dihydro-1-naphthol, which can be
further purified by recrystallization.

Note: This is a summary. Researchers must consult the original publication for detailed
quantities, safety precautions, and specific apparatus requirements.[11]

Workflow for Safe Handling of 5,8-Dihydro-1-
naphthol
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Preparation & Assessment

1. Conduct Risk Assessment
(Review SDS)

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

Handling

3. Set Up in Fume Hood

4. Perform Operations
(Weighing, Reaction)

Store Unused Material Dispose Waste

andling Procedures

5a. Secure Storage

(2-8°C, Tightly Sealed) 5b. Waste Disposal

6. Decontaminate Area
& Remove PPE

Click to download full resolution via product page

Caption: Logical workflow for handling 5,8-Dihydro-1-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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